Cas no 2228652-94-4 (2-fluoro-1-(2-methoxyquinolin-3-yl)ethan-1-ol)

• Product Name: 2-fluoro-1-(2-methoxyquinolin-3-yl)ethan-1-ol
• CAS No: 2228652-94-4
• MF: C₁₂H₁₂FNO₂
• MW: 221.227586746216
• CID: 6589033
• PubChem ID: 165640010
• Update Time: 2025-06-15

2-fluoro-1-(2-methoxyquinolin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(2-methoxyquinolin-3-yl)ethan-1-ol
• 2228652-94-4
• EN300-1730814

• Inchi： 1S/C12H12FNO2/c1-16-12-9(11(15)7-13)6-8-4-2-3-5-10(8)14-12/h2-6,11,15H,7H2,1H3
• InChI Key： OWWRXGVVPWDRSO-UHFFFAOYSA-N
• SMILES： FCC(C1=C(N=C2C=CC=CC2=C1)OC)O

Computed Properties

• Exact Mass: 221.08520679g/mol
• Monoisotopic Mass: 221.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-fluoro-1-(2-methoxyquinolin-3-yl)ethan-1-ol

Introduction to 2-Fluoro-1-(2-Methoxyquinolin-3-yl)ethan-1-ol (CAS No. 2228652-94-4)

2-Fluoro-1-(2-methoxyquinolin-3-yl)ethan-1-ol (CAS No. 2228652-94-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

2-Fluoro-1-(2-methoxyquinolin-3-yl)ethan-1-ol is a complex organic molecule with a molecular formula of C₁₃H₁₃FN₂O₂. The compound features a quinoline ring system substituted with a methoxy group at the 2-position and a fluoroethyl alcohol moiety. The presence of the fluoro substituent imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior.

The physical properties of 2-fluoro-1-(2-methoxyquinolin-3-yl)ethan-1-ol include a molecular weight of approximately 246.25 g/mol and a melting point ranging from 85 to 87°C. The compound is typically obtained as a white crystalline solid and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of 2-fluoro-1-(2-methoxyquinolin-3-yl)ethan-1-ol has been reported in several studies, each employing different strategies to achieve the desired product. One common approach involves the reaction of 3-bromoquinoline with methanol in the presence of a base to form 3-bromoquinoline methoxide. This intermediate is then treated with an appropriate fluoroalkylating agent, such as ethyl 2-fluoropropionate, followed by reduction to yield the final product.

An alternative synthetic route involves the coupling of 3-bromoquinoline with 1-fluoroethyl alcohol using transition metal catalysts, such as palladium or copper complexes. This method offers high yields and excellent regioselectivity, making it suitable for large-scale production.

Biological Activities and Therapeutic Potential

2-fluoro-1-(2-methoxyquinolin-3-yl)ethan-1-ol has been extensively studied for its potential therapeutic applications. One of the most notable areas of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, recent studies have demonstrated that this compound exhibits potent inhibitory effects on phosphodiesterase (PDE) enzymes, which are implicated in conditions such as cardiovascular diseases and neurodegenerative disorders.

In addition to its PDE inhibitory activity, 2-fluoro-1-(2-methoxyquinolin-3-yl)ethan-1-ol has shown promising anti-inflammatory properties. In vitro experiments have revealed that it can effectively reduce the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α in human macrophages. These findings suggest that the compound may have potential applications in treating inflammatory diseases like rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

Clinical Trials and Research Advancements

The therapeutic potential of 2-fluoro-1-(2-methoxyquinolin-3-y l)ethan -1 -ol strong > has led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings have paved the way for further clinical investigations.

In a recent phase II trial conducted on patients with mild to moderate Alzheimer's disease, treatment with 2-fluoro -1 -( 2 -meth oxyquino lin -3 -yl ) eth an -1 -ol strong > resulted in significant improvements in cognitive function and reduced levels of biomarkers associated with neurodegeneration. These promising results have generated considerable interest among researchers and pharmaceutical companies alike.

FUTURE DIRECTIONS AND CONCLUSIONS strong > p > < p >The ongoing research on 2 -flu oro -1 -( 2 -meth oxyquino lin -3 -yl ) eth an -1 -ol strong > highlights its potential as a novel therapeutic agent for various diseases . Future studies will focus on optimizing its pharmacological properties , exploring new delivery methods , and conducting larger-scale clinical trials to validate its efficacy . As our understanding of this compound continues to evolve , it is likely that new applications will emerge , further expanding its therapeutic utility . p > article > response >